Cas no 216970-36-4 (1H-Benzimidazole,6-ethynyl-)

• Product Name: 1H-Benzimidazole,6-ethynyl-
• CAS No: 216970-36-4
• MF: C₉H₆N₂
• MW: 142.157341480255
• CID: 243370
• PubChem ID: 17842497
• Update Time: 2025-04-19

1H-Benzimidazole,6-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,6-ethynyl-
• 1H-Benzimidazole,5-ethynyl-(9CI)
• 5-ETHYNYL-1H-BENZIMIDAZOLE
• 5-Ethynyl-1H-benzo[d]imidazole
• 6-ethynyl-1H-benzimidazole
• 216970-36-4
• EN300-1785260
• SCHEMBL1401379
• WYWIKKGBVPHYFC-UHFFFAOYSA-N
• 5-ETHYNYL-1H-1,3-BENZODIAZOLE

• Inchi： 1S/C9H6N2/c1-2-7-3-4-8-9(5-7)11-6-10-8/h1,3-6H,(H,10,11)
• InChI Key： WYWIKKGBVPHYFC-UHFFFAOYSA-N
• SMILES： N1C=NC2C=CC(C#C)=CC1=2

Computed Properties

• Exact Mass: 142.05300
• Monoisotopic Mass: 142.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• PSA: 28.68000
• LogP: 1.54420